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Compound of Interest

Compound Name: 2-Phenyloctane

Cat. No.: B13413545

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenyloctane, an aromatic hydrocarbon, is a molecule of interest in various fields of
chemical research and development. Its structure, comprising a phenyl group attached to the
second carbon of an octane chain, imparts specific chemical and physical properties that make
it a subject of study in areas such as organic synthesis and as a potential intermediate in the
manufacturing of more complex molecules. This technical guide provides a comprehensive
overview of the core chemical properties, structure, and synthesis of 2-phenyloctane, tailored
for a scientific audience.

Chemical Structure and Identification

2-Phenyloctane is also known by several synonyms, including (1-Methylheptyl)benzene and
octan-2-ylbenzene.[1][2][3] Its unique structure is defined by the attachment of a phenyl group
to the C2 position of an n-octane backbone.

Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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